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Compound of Interest

Compound Name: Acaterin

Cat. No.: B1665402

CAS Number: 480-44-4
Chemical Structure:

l»~.Chemical structure of Acacetin

Image Source: Wikimedia Commons

Introduction

Acacetin, a naturally occurring flavone found in plants like Robinia pseudoacacia (black locust)
and Turnera diffusa (damiana), has garnered significant interest within the scientific community
for its diverse pharmacological activities. This technical guide provides a comprehensive
overview of acacetin, focusing on its chemical properties, key signaling pathways, and detailed
experimental protocols relevant to researchers and professionals in drug development.

Chemical and Physical Properties

Acacetin, with the systematic name 5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one,
possesses the following key characteristics:
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Property Value Reference
CAS Number 480-44-4 [1][2]
Molecular Formula C16H120s5 [1]
Molecular Weight 284.26 g/mol [1]
Appearance Light yellow crystalline powder

Soluble in DMSO and ethanol;

Solubilit
Y sparingly soluble in water

Melting Point 261-263 °C

Key Signaling Pathways and Pharmacological
Effects

Acacetin exerts its biological effects by modulating a variety of signaling pathways, leading to
anti-inflammatory, anti-cancer, and neuroprotective outcomes.

Anti-Inflammatory Effects

Acacetin has been shown to mitigate inflammatory responses through the inhibition of key pro-
inflammatory pathways.

o NF-kB Pathway: Acacetin suppresses the activation of Nuclear Factor-kappa B (NF-kB), a
pivotal regulator of inflammation. It achieves this by inhibiting the phosphorylation of IkBa,
which prevents the nuclear translocation of NF-kB and subsequent transcription of pro-

inflammatory genes.

 MAPK Pathway: Acacetin modulates the Mitogen-Activated Protein Kinase (MAPK) signaling
cascade, including ERK, JNK, and p38 pathways, which are crucial for the production of
inflammatory mediators.

e Nrf2/HO-1 Pathway: Acacetin activates the Nuclear factor erythroid 2-related factor 2 (Nrf2)
pathway. This leads to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-
1), thereby protecting cells from oxidative stress, a key component of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acacetin: A Technical Guide for Researchers and Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665402#acacetin-cas-number-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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